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Compound of Interest

Amine-PEG-CH2COOH (MW
3400)

Cat. No.: B168662

Compound Name:

An In-depth Technical Guide on the Safety of Amine-PEG-CH2COOH (MW 3400)

This guide provides comprehensive safety information for Amine-PEG-CH2COOH (MW 3400),
a heterobifunctional PEG linker commonly utilized by researchers, scientists, and drug
development professionals. The following sections detail hazard identification, handling
procedures, and emergency responses, compiled from various safety data sheets (SDS).

Product Identification

e Chemical Name: Amine-PEG-CH2COOH (MW 3400)[1]
e Synonyms: Amine-PEG-Carboxymethyl, Amine-PEG-carboxylic acid

o Recommended Use: For laboratory research and development purposes. Not intended for
use in humans.

Hazard Identification

According to multiple suppliers, Amine-PEG-CH2COOH (MW 3400) is not classified as a
hazardous substance or mixture.[1][2] However, it may cause skin or eye irritation upon
contact. As a good industrial and personal hygiene practice, unnecessary exposure to the
chemical should be avoided, and it should be promptly removed from the skin, eyes, and
clothing.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b168662?utm_src=pdf-interest
https://www.benchchem.com/product/b168662?utm_src=pdf-body
https://www.benchchem.com/product/b168662?utm_src=pdf-body
https://www.benchchem.com/product/b168662?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-140644/Amine-PEG-CH2COOH-MW-3400-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b168662?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-140644/Amine-PEG-CH2COOH-MW-3400-SDS-MedChemExpress.pdf
https://www.biochempeg.com/usr/uploads/msds/201905/COOH-PEG-NH2HCl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Composition and Physical Properties

This product is a derivative of Polyethylene Glycol (PEG).[3] The core structure consists of a

polyethylene glycol chain with an amine group (-NH2) at one terminus and a carboxymethyl

group (-CH2COOH) at the other.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Weight ~3400 Da [1]
CAS Number 139729-28-5

White to off-white solid. Low

molecular weight PEG

Appearance o [4]
derivatives may appear as a
gel-like or viscous liquid.
Soluble in DMSO, DMF,

Solubility chloroform, and [4][5]
dichloromethane.

Flash Point 182-287°C

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the product and ensure

laboratory safety.

Table 2: Handling and Storage Guidelines
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Guideline Recommendation Source

Provide appropriate exhaust
Ventilation ventilation at places where [3]

dust is formed.

] ) Wear appropriate safety
Personal Protective Equipment

glasses, a lab coat, and
(PPE)

protective gloves.

Handle in accordance with
] good industrial hygiene and
Hygiene )
safety practices. Wash hands

thoroughly after handling.

Store at -20°C for long-term
Storage Temperature [6][7]
storage.

Keep in a tightly closed
container, protected from light

Storage Conditions and moisture. The container [51[7]
should be filled with an inert

gas like nitrogen or argon.

Can be shipped at ambient

Shipping [6]
temperature.

First-Aid Measures

In case of exposure, the following first-aid measures should be taken.

Table 3: First-Aid Procedures
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Exposure Route

First-Aid Measure

Source

Eye Contact

Remove contact lenses if
present. Immediately flush
eyes with large amounts of
water for at least 15 minutes.

Seek medical attention.

[1]

Skin Contact

Wash off with soap and plenty
of water. Remove
contaminated clothing. Get
medical attention if skin

irritation occurs.

[3]

Move the person to fresh air. If

Inhalation breathing is difficult, give [11[3]
artificial respiration.
Rinse mouth with water. Do not
induce vomiting. Never give

Ingestion anything by mouth to an [2][3]

unconscious person. Consult a

physician.

Fire-Fighting Measures and Accidental Release

Table 4: Fire-Fighting and Spill Response
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Situation Recommended Action Source

Use water spray, alcohol-
Suitable Extinguishing Media resistant foam, dry chemical, [3]

or carbon dioxide.

] Combustion may produce
Special Hazards )
carbon oxides.

Wear a self-contained

Firefighter Protection ) [3]
breathing apparatus.

Sweep up spills in a manner
that does not create dust.
) Moisten with water to reduce
Accidental Release ] ] [7]
airborne dust. Place in a
suitable, closed container for

disposal.

Exposure Controls

While there are no specific occupational exposure limit values for Amine-PEG-CH2COOH
(MW 3400), a Time-Weighted Average (TWA) limit of 10.00 mg/m? for the base material,
polyethylene glycol, is recommended by USA Workplace Environmental Exposure Levels
(WEEL).[3] In compliance with OSHA, a Permissible Exposure Limit (PEL) of 5.00 mg/m? for
respirable dust should be considered.[3]

Experimental Protocols and Workflows

No specific experimental protocols for the safety assessment of Amine-PEG-CH2COOH (MW
3400) are provided in the safety data sheets. The information is presented as standardized

safety recommendations.

Below is a generalized experimental workflow for handling this chemical in a laboratory setting,

visualized using Graphviz.
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Caption: General laboratory workflow for handling Amine-PEG-CH2COOH (MW 3400).

The following diagram illustrates the logical relationship for hazard identification and response.
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Caption: Hazard identification and first-aid response logic for Amine-PEG-CH2COOH (MW
3400).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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